Cas no 500696-00-4 (AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID)

• Product Name: AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID
• CAS No: 500696-00-4
• MF: C₁₀H₁₂BrNO₄
• MW: 290.110582351685
• CID: 933171
• PubChem ID: 4308250
• Update Time: 2025-06-24

AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID
• 2-amino-2-(2-bromo-4,5-dimethoxyphenyl)acetic acid
• Amino-(2-bromo-4,5-dimethoxy-phenyl)-acetic acid
• CS-0359030
• EN300-385753
• BBL020446
• AB01333397-02
• DTXSID70401787
• STK893163
• AKOS001476055
• NCGC00340799-01
• 500696-00-4

• MDL： MFCD04966780
• Inchi： 1S/C10H12BrNO4/c1-15-7-3-5(9(12)10(13)14)6(11)4-8(7)16-2/h3-4,9H,12H2,1-2H3,(H,13,14)
• InChI Key： WPSNNNNYWQWOQA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(C(=O)O)N)OC)OC

Computed Properties

• Exact Mass: 288.99500
• Monoisotopic Mass: 288.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.78000
• LogP: 2.25100

Additional information on AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID

AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID (CAS No. 500696-00-4): A Comprehensive Overview

AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID, chemically designated as CAS No. 500696-00-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the development of various pharmacologically active agents. The presence of both amino and carboxylic acid functional groups, coupled with a brominated and dimethoxy-substituted phenyl ring, makes it a valuable building block for constructing more complex molecular architectures.

The molecular structure of AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID encompasses a phenyl ring that has been modified with two methoxy groups at the 4th and 5th positions and a bromine atom at the 2nd position. This arrangement creates a highly reactive scaffold that can undergo a variety of chemical transformations. The amino group at one end of the molecule provides a site for nucleophilic substitution reactions, while the carboxylic acid group allows for esterification or amidation reactions. These reactive sites make the compound an indispensable tool in synthetic chemistry.

In recent years, AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID has been extensively studied for its potential applications in drug discovery and development. Its unique structural features have made it a popular choice for designing molecules with specific biological activities. For instance, researchers have explored its utility in synthesizing novel pharmaceutical intermediates that exhibit anti-inflammatory, anticancer, and antimicrobial properties. The brominated phenyl ring is particularly noteworthy, as bromine substituents are often employed in medicinal chemistry to enhance metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID is its role in the synthesis of kinase inhibitors, which are among the most widely used classes of anticancer drugs. Kinases are enzymes that play a crucial role in cell signaling pathways, and their overactivity is often associated with various diseases, including cancer. By leveraging the reactivity of the amino group and the carboxylic acid group, chemists have been able to design molecules that selectively inhibit specific kinases. This has led to the development of several promising candidates that are currently undergoing preclinical evaluation.

The dimethoxy substitution pattern on the phenyl ring is another key feature that contributes to the compound's versatility. Methoxy groups are known to influence both the electronic properties and steric environment of a molecule, making them valuable for fine-tuning biological activity. In particular, studies have shown that dimethoxy-substituted aromatic compounds can exhibit enhanced binding affinity to certain protein targets due to their ability to form multiple hydrogen bonds and engage in π-stacking interactions.

Recent advancements in computational chemistry have further enhanced our understanding of how AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID interacts with biological targets. Molecular docking studies have revealed that this compound can effectively bind to various protein receptors, suggesting its potential as a lead compound for drug development. Additionally, virtual screening techniques have been employed to identify novel derivatives with improved pharmacological profiles.

The synthesis of AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of pre-existing methoxy-substituted phenols followed by functional group interconversion using appropriate reagents. The use of palladium-catalyzed cross-coupling reactions has also been explored as a means to introduce additional substituents onto the phenyl ring.

In conclusion, AMINO(2-BROMO-4,5-DIMETHOXYPHENYL)ACETIC ACID (CAS No. 500696-00-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for constructing complex molecules with diverse biological activities. As our understanding of drug design continues to evolve, this compound is likely to remain at the forefront of medicinal chemistry innovation.